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Compound of Interest

Compound Name: E3330

Cat. No.: B1671014 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The following provides a comprehensive guide to the proper disposal of E3330 (also known as

Erenapurstat or APX3330), a research chemical used as an inhibitor of the APE1/Ref-1 protein.

Due to the absence of a publicly available, specific Safety Data Sheet (SDS), these procedures

are based on general best practices for laboratory chemical waste disposal and the known

environmental hazards associated with this compound.

Core Principle: Avoid Drain and Trash Disposal

E3330 is classified with the GHS hazard statement H413, indicating it "May cause long lasting

harmful effects to aquatic life"[1]. Therefore, it is imperative that this compound and any

materials contaminated with it are not disposed of down the drain or in regular solid waste

streams.

Quantitative Data: Chemical and Physical Properties
For reference and proper labeling, the known properties of E3330 are summarized below.
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Property Value

Synonyms Erenapurstat, APX-3330, E 3330

Molecular Formula C21H30O6

Molecular Weight 378.5 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water

Storage Temperature
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C

Experimental Protocols: Standard Disposal
Procedure
The following step-by-step procedure should be followed for the disposal of E3330 and

associated waste.

Personal Protective Equipment (PPE): Before handling E3330, ensure appropriate PPE is

worn, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Segregation: All waste contaminated with E3330 must be segregated from non-

hazardous waste. This includes:

Unused or excess E3330 powder.

Solutions containing E3330.

Empty containers that held E3330 (unless triple-rinsed with a suitable solvent, with the

rinsate collected as hazardous waste).

Contaminated consumables such as pipette tips, tubes, and gloves.

Waste Collection and Labeling:
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Solid Waste: Collect contaminated solid materials (e.g., gloves, weighing paper, pipette

tips) in a designated, leak-proof container lined with a chemically compatible bag.

Liquid Waste: Collect solutions containing E3330 in a sealable, chemical-resistant

container (e.g., a high-density polyethylene bottle). Do not mix with other incompatible

waste streams.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "E3330 (Erenapurstat)," and the known hazard ("Hazardous to the

aquatic environment").

Storage: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory. This area should be away from drains and general work areas.

Consult Environmental Health and Safety (EHS): Contact your institution's EHS department

to arrange for the pickup and disposal of the hazardous waste. Follow all institutional and

local regulations for hazardous waste disposal.
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Caption: Logical workflow for the safe disposal of E3330 waste.

Signaling Pathway Inhibition by E3330 (General Overview)
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Caption: Simplified signaling pathway showing E3330's inhibitory action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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